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Compound of Interest

Compound Name:
N-(2-butylbenzofuran-5-

yl)methanesulfonamide

Cat. No.: B141129 Get Quote

An In-depth Technical Guide to the Biological Activity of N-(2-butylbenzofuran-5-
yl)methanesulfonamide

Foreword: From Synthetic Intermediate to a
Molecule of Interest
In the landscape of drug discovery and development, molecules often begin their journey with a

singular, defined purpose. Such is the case for N-(2-butylbenzofuran-5-
yl)methanesulfonamide, a compound primarily recognized as a crucial intermediate in the

synthesis of Dronedarone, a potent antiarrhythmic agent.[1][2][3] However, to the discerning

eye of a medicinal chemist or pharmacologist, the intrinsic chemical architecture of this

molecule—a fusion of the privileged benzofuran scaffold and the versatile sulfonamide moiety

—suggests a broader potential for biological activity.[4][5][6]

This guide is structured to provide a comprehensive technical overview for fellow researchers,

scientists, and drug development professionals. It moves beyond the compound's established

role, delving into its potential biological activities and providing a robust framework for their

systematic investigation. We will explore not only what is known but, more importantly, how we

can elucidate what is currently unknown.
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A thorough understanding of a compound's physical and chemical nature is the foundation

upon which all biological investigation is built.

Chemical Structure:

Systematic Name: N-(2-butylbenzofuran-5-yl)methanesulfonamide

CAS Number: 437652-07-8[7][8]

Molecular Formula: C₁₃H₁₇NO₃S[9]

Molecular Weight: 267.35 g/mol [9]

The structure is characterized by a benzofuran ring system, with a butyl group at the 2-position

and a methanesulfonamide group at the 5-position.[1] This combination of a lipophilic alkyl

chain and a polar sulfonamide group imparts a specific balance of properties that are critical for

its synthetic utility and potential biological interactions.

Physicochemical Data Summary:

Property Value Source

Appearance
White to off-white crystalline

powder
[9][10]

Melting Point 145-148°C [9]

Solubility
Freely soluble in DMSO and

DMF; slightly soluble in ethanol
[9]

Storage
Stable at 2-8°C under an inert

atmosphere
[7][9]

These properties are critical for practical experimental design, from stock solution preparation

for in vitro assays to formulation considerations for potential in vivo studies.

Established Role and Emerging Potential
A Key Intermediate in Dronedarone Synthesis
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The primary and most well-documented application of N-(2-butylbenzofuran-5-
yl)methanesulfonamide is as a key building block in the efficient synthesis of Dronedarone.[1]

Dronedarone is a multi-channel ion antagonist used to treat cardiac arrhythmias.[2][3] The

benzofuran core of the intermediate is a foundational element of the final drug's structure.

The Hypothesis of Broader Biological Activity
The rationale for exploring the independent biological activity of this compound stems from the

well-established pharmacological profiles of its constituent chemical motifs:

Benzofuran Derivatives: This heterocyclic scaffold is present in numerous natural products

and synthetic drugs, exhibiting a wide array of activities, including anticancer, antimicrobial,

anti-inflammatory, antioxidant, and neuroprotective effects.[2][3][4][6]

Sulfonamides: The sulfonamide group is a cornerstone of medicinal chemistry, famously

known for its antibacterial properties ("sulfa drugs").[5] Furthermore, this functional group is a

key feature in drugs targeting various conditions, including diuretics, anticonvulsants, and as

inhibitors of specific enzymes like carbonic anhydrases.[11][12]

Based on this structural deconstruction, it is plausible to hypothesize that N-(2-
butylbenzofuran-5-yl)methanesulfonamide could exhibit intrinsic biological activities, such

as anti-inflammatory, anticancer, or antimicrobial effects.[1][13]

A Proposed Framework for Biological
Characterization
The following sections outline a logical, tiered approach to systematically investigate the

biological potential of N-(2-butylbenzofuran-5-yl)methanesulfonamide. This represents a

practical workflow for any research team tasked with evaluating a compound of this nature.

Workflow for Initial Biological Screening
The initial phase aims to cast a wide net to identify potential areas of biological activity using

high-throughput or well-established screening assays.
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Phase 1: Broad Spectrum Screening

In Vitro Screening Panels

Data Analysis & Hit Identification

N-(2-butylbenzofuran-5-yl)methanesulfonamide
(Test Compound)

Anticancer Cell Line Panel
(e.g., NCI-60)

Test at standard concentration
(e.g., 10 µM)

Antimicrobial Panel
(Bacteria & Fungi)

Test at standard concentration
(e.g., 10 µM)

CYP450 Inhibition Panel

Test at standard concentration
(e.g., 10 µM)

Kinase Inhibition Panel

Test at standard concentration
(e.g., 10 µM)

Analyze % Inhibition or % Growth
Identify preliminary 'hits' >50%

Phase 2: Target ID & MoA

Hypothesis-Free Approaches Hypothesis-Driven Approaches

Validation

Confirmed 'Hit' from Screening

Affinity Chromatography

Identify binding partners

Thermal Proteome Profiling (TPP)

Identify binding partners

Pathway Analysis (Western Blot, qPCR)

Test structural hypotheses

Targeted Enzyme Assays
(e.g., Carbonic Anhydrase)

Test structural hypotheses

Validate Target with siRNA/CRISPR
Confirm MoA in cellular models
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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